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Compound of Interest

Compound Name: SC-26196

Cat. No.: B126011 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information on the solubility of SC-26196, a potent

and selective inhibitor of Delta-6-desaturase (D6D), and protocols for its use in research

settings.

Chemical Properties
SC-26196 is a small molecule with the following chemical properties:

Property Value Reference

Molecular Formula C₂₇H₂₉N₅ [1][2][3]

Molecular Weight 423.55 g/mol [1]

CAS Number 218136-59-5

Solubility Data
SC-26196 exhibits varying solubility in different solvent systems. It is crucial to select the

appropriate solvent for your specific experimental needs, whether for in vitro or in vivo studies.
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Solvent Concentration Remarks Reference

DMSO 5 mg/mL (~11.80 mM)
Requires sonication

for dissolution.

10.59 mg/mL (25 mM) Soluble.

≥10 mg/mL

20 mg/mL Clear solution.

30 mg/mL Clear solution.

DMF 12 mg/mL

DMF:PBS (pH 7.2)

(1:4)
0.2 mg/mL

0.5% CMC-Na in

Saline
5 mg/mL (~11.80 mM)

Suspended solution.

Requires sonication

and warming to 40°C.

15% Cremophor EL in

Saline

10 mg/mL (~23.61

mM)

Suspended solution.

Requires sonication.

Note: The hygroscopic nature of DMSO can affect the solubility of SC-26196. It is

recommended to use a fresh, unopened vial of DMSO for the preparation of stock solutions.

Biological Activity
SC-26196 is a potent and selective inhibitor of Delta-6-desaturase (D6D), an enzyme also

known as fatty acid desaturase 2 (FADS2). D6D is the rate-limiting enzyme in the metabolic

pathway that converts linoleic acid (LA) into arachidonic acid (AA). By inhibiting D6D, SC-
26196 effectively blocks this conversion. Due to its role in fatty acid metabolism, SC-26196 has

been investigated for its anti-inflammatory properties.

Signaling Pathway Inhibition
The following diagram illustrates the inhibitory effect of SC-26196 on the arachidonic acid

synthesis pathway.
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SC-26196 inhibits the D6D enzyme in the arachidonic acid pathway.
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Preparation of Stock Solutions
For In Vitro Experiments (e.g., cell culture):

To prepare a 10 mM stock solution in DMSO, add 2.36 mL of DMSO to 10 mg of SC-26196.

If the compound does not fully dissolve, sonicate the solution for several minutes.

Store the stock solution in aliquots at -20°C for up to one year or at -80°C for up to two years

to avoid repeated freeze-thaw cycles.

For In Vivo Experiments (e.g., animal models):

The preparation of SC-26196 for in vivo administration requires the creation of a suspension.

Protocol 1: Carboxymethylcellulose (CMC) Formulation

Weigh the required amount of SC-26196.

Prepare a 0.5% solution of CMC-Na in saline.

Gradually add the CMC-Na solution to the SC-26196 powder to achieve a final concentration

of 5 mg/mL.

Sonicate the suspension to ensure homogeneity.

Gently warm the solution to 40°C to aid in suspension.

Protocol 2: Cremophor EL Formulation

Weigh the required amount of SC-26196.

Prepare a vehicle solution of 15% Cremophor EL in 85% saline.

Add the vehicle solution to the SC-26196 powder to a final concentration of 10 mg/mL.

Sonicate the mixture until a uniform suspension is achieved.
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The following diagram outlines a general workflow for testing the efficacy of SC-26196 in a cell-

based assay.

Preparation

Treatment

Analysis

1. Culture Cells
(e.g., HepG2, IMCD3)

2. Prepare SC-26196 Stock
(e.g., 10 mM in DMSO)

3. Seed Cells in Plates

4. Treat Cells with SC-26196
(and vehicle control)

5. Incubate for a
Defined Period

6. Harvest Cells/Supernatant

7. Perform Downstream Assay
(e.g., Proliferation, Lipidomics)

8. Analyze and
Interpret Data
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A general workflow for in vitro experiments using SC-26196.

Applications in Research
SC-26196 has been utilized as a research tool in various cell lines to study the effects of D6D

inhibition. Documented applications include its use in:

Mouse inner medullary collecting duct (IMCD3) cells.

Human embryonic kidney (HEK) 293 cells.

Human liver cancer (HepG2) cells.

Glioblastoma cell lines to investigate its effects post-radiation treatment.

These studies leverage SC-26196 to elucidate the role of D6D in various cellular processes

and disease models.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. file.medchemexpress.com [file.medchemexpress.com]

2. rndsystems.com [rndsystems.com]

3. scbt.com [scbt.com]

To cite this document: BenchChem. [SC-26196: Comprehensive Application Notes for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b126011#sc-26196-solubility-in-dmso-and-other-
solvents]

Disclaimer & Data Validity:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b126011?utm_src=pdf-body-img
https://www.benchchem.com/product/b126011?utm_src=pdf-body
https://www.benchchem.com/product/b126011?utm_src=pdf-body
https://www.benchchem.com/product/b126011?utm_src=pdf-body
https://www.benchchem.com/product/b126011?utm_src=pdf-custom-synthesis
https://file.medchemexpress.com/batch_PDF/HY-107410/SC-26196-DataSheet-MedChemExpress.pdf
https://www.rndsystems.com/products/sc-26196_4189
https://www.scbt.com/p/sc-26196-218136-59-5
https://www.benchchem.com/product/b126011#sc-26196-solubility-in-dmso-and-other-solvents
https://www.benchchem.com/product/b126011#sc-26196-solubility-in-dmso-and-other-solvents
https://www.benchchem.com/product/b126011#sc-26196-solubility-in-dmso-and-other-solvents
https://www.benchchem.com/product/b126011#sc-26196-solubility-in-dmso-and-other-solvents
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b126011?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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